Cas no 426829-59-6 (2-Chloro-6-(thiophen-3-yl)pyrazine)

• Product Name: 2-Chloro-6-(thiophen-3-yl)pyrazine
• CAS No: 426829-59-6
• MF: C₈H₅ClN₂S
• MW: 196.656698942184
• CID: 2669772
• Update Time: 2025-10-24

2-Chloro-6-(thiophen-3-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-6-(3-THIENYL)PYRAZINE
• Pyrazine, 2-chloro-6-(3-thienyl)-
• NIZREGALNOBRHC-UHFFFAOYSA-N
• 2-Chloro-6-(thiophen-3-yl)pyrazine

• Inchi： 1S/C8H5ClN2S/c9-8-4-10-3-7(11-8)6-1-2-12-5-6/h1-5H
• InChI Key： NIZREGALNOBRHC-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C2=CSC=C2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.1
• Topological Polar Surface Area: 54

Additional information on 2-Chloro-6-(thiophen-3-yl)pyrazine

Exploring the Versatile Applications of 2-Chloro-6-(thiophen-3-yl)pyrazine (CAS No. 426829-59-6) in Modern Chemistry

The compound 2-Chloro-6-(thiophen-3-yl)pyrazine (CAS No. 426829-59-6) has garnered significant attention in recent years due to its unique structural properties and broad applicability in pharmaceutical and material science. This heterocyclic compound, featuring a pyrazine ring substituted with a chlorine atom and a thiophene moiety, serves as a critical building block in the synthesis of advanced materials and bioactive molecules. Researchers and industries are increasingly exploring its potential in drug discovery, organic electronics, and catalysis, aligning with the growing demand for innovative chemical solutions.

One of the most compelling aspects of 2-Chloro-6-(thiophen-3-yl)pyrazine is its role in the development of small-molecule inhibitors and kinase-targeted therapies. With the rise of personalized medicine, this compound's ability to modulate specific biological pathways has made it a focal point in oncology and neurodegenerative disease research. Its thiophene-pyrazine hybrid structure enhances binding affinity to target proteins, a feature highly sought after in high-throughput screening campaigns. Recent publications highlight its utility in designing next-generation therapeutics, particularly in addressing drug-resistant mutations.

Beyond pharmaceuticals, CAS 426829-59-6 has emerged as a key component in organic semiconductors and conductive polymers. The thiophene unit contributes to electron delocalization, making it valuable for OLEDs (Organic Light-Emitting Diodes) and flexible electronics. As the world shifts toward sustainable energy solutions, this compound's thermal stability and tunable optoelectronic properties position it as a candidate for green technology applications. Industry leaders are investigating its integration into perovskite solar cells and printed electronics, addressing common queries about "materials for renewable energy devices."

The synthetic versatility of 2-Chloro-6-(thiophen-3-yl)pyrazine also extends to catalysis and ligand design. Its ability to coordinate with transition metals enables the creation of high-efficiency catalysts for cross-coupling reactions, a topic frequently searched in academic databases. This aligns with the chemical industry's push toward atom-economical processes and waste reduction. Notably, its derivatives have shown promise in C-H activation methodologies, a cutting-edge area in synthetic chemistry that answers the popular question, "How to streamline complex molecule synthesis?"

From an analytical perspective, advancements in HPLC and LC-MS techniques have improved the characterization of CAS 426829-59-6, addressing purity concerns raised in quality control forums. The compound's distinct UV-Vis absorption profile facilitates its detection in complex matrices, making it a reference standard in method development. This aspect is particularly relevant to laboratories focusing on impurity profiling, a hot topic in regulatory compliance discussions.

Environmental considerations surrounding 2-Chloro-6-(thiophen-3-yl)pyrazine have also been explored, with biodegradation studies and eco-friendly synthesis routes gaining traction. As the chemical industry faces pressure to adopt green chemistry principles, researchers are developing microwave-assisted and flow chemistry approaches to produce this compound with reduced solvent waste—a direct response to searches about "sustainable heterocyclic compound production."

In conclusion, 2-Chloro-6-(thiophen-3-yl)pyrazine (CAS No. 426829-59-6) represents a multifaceted tool for modern chemistry, bridging gaps between medicinal chemistry, materials science, and sustainable synthesis. Its continued study promises to unlock answers to some of the most pressing challenges in life sciences and clean technology, making it a compound of enduring relevance in both academic and industrial settings.